Cas no 139327-25-6 (Benzoic acid, 5-hydroxy-2,3,4-trimethyl-, methyl ester)

Benzoic acid, 5-hydroxy-2,3,4-trimethyl-, methyl ester structure
139327-25-6 structure
Product Name:Benzoic acid, 5-hydroxy-2,3,4-trimethyl-, methyl ester
CAS No:139327-25-6
MF:C11H14O3
MW:194.227063655853
CID:1266973
Update Time:2024-08-04

Benzoic acid, 5-hydroxy-2,3,4-trimethyl-, methyl ester Chemical and Physical Properties

Names and Identifiers

    • Benzoic acid, 5-hydroxy-2,3,4-trimethyl-, methyl ester
    • Inchi: 1S/C11H14O3/c1-6-7(2)9(11(13)14-4)5-10(12)8(6)3/h5,12H,1-4H3
    • InChI Key: CFYCDBJJARBPMJ-UHFFFAOYSA-N
    • SMILES: C(OC)(=O)C1=CC(O)=C(C)C(C)=C1C

Computed Properties

  • Exact Mass: 194.09432

Experimental Properties

  • Density: 1.112±0.06 g/cm3(Predicted)
  • Boiling Point: 333.9±37.0 °C(Predicted)
  • PSA: 46.53
  • pka: 9.94±0.28(Predicted)
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